Cas no 1780923-10-5 ((2,2-difluorocyclohexyl)methanamine hydrochloride)
(2,2-Difluorocyclohexyl)methanamine hydrochloride is a fluorinated cyclohexylamine derivative with potential applications in pharmaceutical and agrochemical research. The incorporation of difluorine atoms at the 2-position enhances the compound's metabolic stability and lipophilicity, which may improve bioavailability in drug development. The hydrochloride salt form ensures improved solubility and handling characteristics. This intermediate is valuable for synthesizing bioactive molecules, particularly in the exploration of fluorine-containing analogs. Its rigid cyclohexyl backbone provides structural diversity for medicinal chemistry applications. The compound’s purity and well-defined stereochemistry make it suitable for precise synthetic modifications. Handling requires standard precautions for amine hydrochlorides, including moisture control to maintain stability.
1780923-10-5 structure
Product Name:(2,2-difluorocyclohexyl)methanamine hydrochloride
CAS No:1780923-10-5
MF:C7H14ClF2N
MW:185.64256811142
MDL:MFCD29034216
CID:4613551
PubChem ID:105441933
Update Time:2025-10-23
(2,2-difluorocyclohexyl)methanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- (2,2-difluorocyclohexyl)methanamine hydrochloride
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- MDL: MFCD29034216
- Inchi: 1S/C7H13F2N.ClH/c8-7(9)4-2-1-3-6(7)5-10;/h6H,1-5,10H2;1H
- InChI Key: CKYLHKNEFAMPOL-UHFFFAOYSA-N
- SMILES: C(C1CCCCC1(F)F)N.Cl
(2,2-difluorocyclohexyl)methanamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-227003-0.05g |
(2,2-difluorocyclohexyl)methanamine hydrochloride |
1780923-10-5 | 95% | 0.05g |
$200.0 | 2024-06-20 | |
| Enamine | EN300-227003-0.1g |
(2,2-difluorocyclohexyl)methanamine hydrochloride |
1780923-10-5 | 95% | 0.1g |
$298.0 | 2024-06-20 | |
| Enamine | EN300-227003-0.25g |
(2,2-difluorocyclohexyl)methanamine hydrochloride |
1780923-10-5 | 95% | 0.25g |
$425.0 | 2024-06-20 | |
| Enamine | EN300-227003-0.5g |
(2,2-difluorocyclohexyl)methanamine hydrochloride |
1780923-10-5 | 95% | 0.5g |
$668.0 | 2024-06-20 | |
| Enamine | EN300-227003-1.0g |
(2,2-difluorocyclohexyl)methanamine hydrochloride |
1780923-10-5 | 95% | 1.0g |
$857.0 | 2024-06-20 | |
| Enamine | EN300-227003-2.5g |
(2,2-difluorocyclohexyl)methanamine hydrochloride |
1780923-10-5 | 95% | 2.5g |
$1680.0 | 2024-06-20 | |
| Enamine | EN300-227003-5.0g |
(2,2-difluorocyclohexyl)methanamine hydrochloride |
1780923-10-5 | 95% | 5.0g |
$2485.0 | 2024-06-20 | |
| Enamine | EN300-227003-10.0g |
(2,2-difluorocyclohexyl)methanamine hydrochloride |
1780923-10-5 | 95% | 10.0g |
$3683.0 | 2024-06-20 | |
| Enamine | EN300-227003-1g |
(2,2-difluorocyclohexyl)methanamine hydrochloride |
1780923-10-5 | 95% | 1g |
$857.0 | 2023-09-15 | |
| Enamine | EN300-227003-5g |
(2,2-difluorocyclohexyl)methanamine hydrochloride |
1780923-10-5 | 95% | 5g |
$2485.0 | 2023-09-15 |
(2,2-difluorocyclohexyl)methanamine hydrochloride Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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